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Compound of Interest

Compound Name: (Tetrahydro-furan-2-ylmethyl)-urea

CAS No.: 38336-10-6

Cat. No.: B1273976

Get Quote

Introduction & Compound Context
(Tetrahydro-furan-2-ylmethyl)-urea (CAS: 38336-10-6) represents a critical pharmacophore

often utilized in Fragment-Based Drug Discovery (FBDD). Structurally, it combines a polar urea

hydrogen-bond donor/acceptor motif with a lipophilic yet water-soluble tetrahydrofuran (THF)

ether ring. This scaffold is frequently observed in inhibitors of Soluble Epoxide Hydrolase (sEH)

and Androgen Receptors, where the urea moiety engages active site residues (e.g., Asp335 in

sEH) while the THF group occupies hydrophobic pockets [1, 2].

Accurate permeability profiling of this compound is challenging due to its physicochemical

duality: the urea group increases polarity (lowering passive diffusion), while the THF ring

enhances solubility. This Application Note provides a validated workflow to assess its

permeability using PAMPA (passive diffusion) and Caco-2 (active transport/efflux) assays.
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Property Value (Predicted)
Implication for Assay
Design

Molecular Weight 144.17 g/mol
High diffusivity; rapid

equilibrium expected.

LogP ~0.3 - 0.8
Moderate lipophilicity; likely

transcellular passive diffusion.

PSA (Polar Surface Area) ~55 Å²
Good oral bioavailability

potential; <140 Å² rule.

pKa ~13-14 (Urea)

Neutral at physiological pH

(7.4); pH gradient assays not

critical.

Strategic Workflow
The following decision tree outlines the logical progression for profiling Urea-THF derivatives.
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Compound: (Tetrahydro-furan-2-ylmethyl)-urea

Step 1: Kinetic Solubility Check
(PBS pH 7.4, 24h)

Step 2: PAMPA-GIT
(High Throughput Screen)

 If Soluble > 10 µM

Is Papp > 1.0 x 10^-6 cm/s?

Step 3: Caco-2 Bi-directional Transport
(Mechanistic Confirmation)

 Yes (Likely Passive)

Investigate Paracellular Route
or Formulation Strategy

 No (Polarity Issue)

Final Output:
Papp (A-B), Efflux Ratio (ER)

Click to download full resolution via product page

Figure 1: Strategic workflow for permeability assessment. Blue indicates input, Yellow indicates

screening, Green indicates confirmatory assays.

Protocol 1: PAMPA-GIT (Passive Diffusion Screen)
Objective: Rapidly determine the passive transcellular permeability (

) without the interference of transporters. Mechanism: Parallel Artificial Membrane Permeability
Assay (PAMPA) uses a lipid-oil-lipid trilayer to mimic the intestinal brush border.
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Materials
Donor Plate: 96-well filter plate (0.45 µm PVDF, hydrophobic).

Acceptor Plate: 96-well PTFE receiver plate.

Lipid Solution: 1% (w/v) Lecithin in Dodecane (mimics GIT membrane).

Buffer: PBS (pH 7.[1]4) + 5% DMSO (to ensure solubility of the urea derivative).

Step-by-Step Methodology
Membrane Preparation:

Carefully pipette 5 µL of the Lipid Solution (Lecithin/Dodecane) onto the porous membrane

of the Donor Plate.[2][3]

Critical: Allow the solvent to evaporate/settle for 5 minutes to form a uniform bilayer. Avoid

touching the membrane with the tip.[2][3]

Compound Preparation:

Prepare a 10 mM stock of (Tetrahydro-furan-2-ylmethyl)-urea in DMSO.

Dilute to 50 µM working concentration in PBS (pH 7.4). Ensure final DMSO < 1%.

Assembly & Incubation:

Acceptor Wells: Fill with 300 µL of blank PBS (pH 7.4).

Donor Wells: Add 200 µL of the 50 µM compound solution to the lipid-coated filter plate.

Sandwich: Place the Donor plate on top of the Acceptor plate.

Incubation: Incubate for 5 hours at Room Temperature (25°C) in a humidity chamber (to

prevent evaporation).

Analysis:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.bioduro.com/adme-pampa-permeability-assay.html
https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/research-and-disease-areas/pharmacology-and-drug-discovery-research/evaluation-of-the-reproducibility-of-pampa
https://bioassaysys.com/wp-content/uploads/PAMPA.pdf
https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/research-and-disease-areas/pharmacology-and-drug-discovery-research/evaluation-of-the-reproducibility-of-pampa
https://bioassaysys.com/wp-content/uploads/PAMPA.pdf
https://www.benchchem.com/product/b1273976/docs?utm_src=pdf-body#application-note-cell-permeability-profiling-for-tetrahydro-furan-2-ylmethyl-urea-scaffolds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Separate plates.[3] Transfer aliquots from both Donor and Acceptor wells to a UV-

transparent plate.

Quantify using UV-Vis spectrophotometry (

approx 210-220 nm for urea) or LC-MS/MS (recommended for sensitivity).

Data Calculation
Calculate Effective Permeability (

) using the Kansy equation [3]:

: Volume of Donor/Acceptor.

: Filter area (0.3 cm²).

: Time (seconds).

Protocol 2: Caco-2 Bi-directional Transport (Gold
Standard)
Objective: Assess bioavailability including active transport and efflux (e.g., P-gp). Relevance:

Urea derivatives can sometimes be substrates for efflux transporters. This assay determines

the Efflux Ratio (ER).

Cell Culture Requirements[4][5][6][7]
Cell Line: Caco-2 (ATCC HTB-37), passage 30-60.

Culture Format: 24-well Transwell® inserts (0.4 µm pore size, polycarbonate).

Differentiation: 21 days post-seeding. TEER (Transepithelial Electrical Resistance) must be >

300

.

Experimental Design (Pipetting Scheme)[1][3]
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Condition Apical (A) Basolateral (B) Purpose

A to B Compound + Buffer Blank Buffer Mimics Gut Absorption

B to A Blank Buffer Compound + Buffer
Mimics Blood-to-Gut

Efflux

Control Lucifer Yellow Blank Buffer
Paracellular Integrity

Check

Step-by-Step Methodology
Equilibration:

Wash monolayers twice with HBSS (pH 7.4) at 37°C.[4]

Equilibrate for 20 mins in transport buffer.

Dosing:

A-to-B: Add 300 µL of 10 µM (Tetrahydro-furan-2-ylmethyl)-urea to the Apical chamber.

Add 1000 µL blank buffer to Basolateral.

B-to-A: Add 1000 µL of 10 µM compound to Basolateral. Add 300 µL blank buffer to Apical.

Sampling:

Incubate at 37°C with orbital shaking (50 rpm).

Take 50 µL aliquots from the receiver compartment at 30, 60, and 90 minutes.

Critical: Replace sampled volume with fresh warm buffer immediately to maintain

hydrostatic pressure.

Integrity Check (Post-Assay):

After the final timepoint, measure TEER again. A drop of >20% indicates monolayer

toxicity or disruption.
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Quantify Lucifer Yellow flux;

must be

cm/s.

Data Analysis & Interpretation[1][3]
1. Apparent Permeability (

):

: Rate of permeation (slope of cumulative amount vs time).

: Initial concentration.

2. Efflux Ratio (ER):

Interpretation Guide:

ER < 2.0: Passive diffusion dominates.

ER > 2.0: Active efflux indicated (likely P-gp or BCRP).

cm/s: High permeability (Class I/II).

cm/s: Low permeability (Class III/IV).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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